Picric acid

An ultrathin 2D Yb(III) metal-organic frameworks with strong electrochemiluminescence as a "on-off-on" platform for detection of picric acid and berberine chloride form

Xiao Yan Wang, Si Yu Xiao, Zhong Wei Jiang, Shu Jun Zhen, Cheng Zhi Huang, Qing Qing Liu, Yuan Fang Li
PMID: 34364434   DOI: 10.1016/j.talanta.2021.122625

Abstract

To investigate the strong electrochemiluminescence (ECL) of ultrathin two dimensional metal-organic frameworks (2D MOFs) is crucial. In this work, we reported the strong ECL behavior of 2D Yb-MOFs, which exhibited thickness-dependent ECL. The thinner the 2D Yb-MOFs, the stronger the ECL signals. The corresponding ECL emission mechanism was investigated in detail, which was ascribed to the thinner 2D Yb-MOF with larger specific surface area, provided more luminophores, better electronic conductivity and superior fluorescence quantum yield, which yielded a higher ECL intensity. Considering the excellent ECL performances above, the ultrathin 2D Yb-MOF-1 was selected as new ECL emitter so that a sensor could be fabricated to realize the "on-off-on" detection of picric acid (PA) and berberine chloride form (BCF). The proposed sensor strategy exhibited a good analytical performance, where the linear range for PA detection was from 0.1 μM to 1 μM with a limit of 81.3 nM, and that for BCF detection from 0.05 μM to 1 μM with a limit of 36.5 nM. This study carves out a novel avenue for exploiting excellent ECL materials.

Novel and Reliable Chemosensor Based on C. dots from Sunflower seeds for the Distinct Detection of Picric Acid and Bilirubin

V Roshni, Varsha Gujar, Syed Muntjeeb, Pooja Doshi, Divya Ottoor
PMID: 33387803   DOI: 10.1016/j.saa.2020.119354

Abstract

Based on the green chemistry approach, highly fluorescent and novel carbon dots (C. dots) were synthesized from naturally available and cost effective sunflower seeds. The obtained C. dots showed a fluorescence quantum yield (Q.Y) of 9.5% with high water dispersibility and photostability. The obtained C. dots were employed for the detection of picric acid (PA) and bilirubin. A good linear relationship in the range of 20-60 nM was obtained for PA with a limit of detection (LOD) as low as 3.86 nM. C. dots were successfully incorporated in the agarose matrix which enabled them to be employed as a solid platform for the in situ detection of PA. The fluorescence of C. dots was selectively quenched by bilirubin compared to other biomolecules with a LOD of 2.03 μM. Use of C. dots as potential candidate for bilirubin detection was verified by real sample analysis. Further, the separation of C. dots was performed using column chromatography and the optical properties of the two different fractions obtained were studied. The blue fraction of C. dots was found to exhibit a higher fluorescence Q.Y and excitation independent emission, with an improved detection of PA and bilirubin.

A facile and rapid approach to synthesize uric acid-capped Ti

Xin Wang, Xiaodan Zhang, Haiyan Cao, Yuming Huang
PMID: 33179704   DOI: 10.1039/d0tb02078h

Abstract

Herein, uric acid@Ti
C
quantum dots (UA@Ti
C
QDs) were synthesized via a microwave-assisted strategy on the basis of acid etching and stripping. The UA@Ti
C
QDs have bright blue emission. Intriguingly, the fluorescence emission of the UA@Ti
C
QDs was significantly quenched after the addition of 2,4,6-trinitrophenol (TNP), due to inner-filter effect (IFE). Based on these findings, a novel environmentally friendly and water-soluble fluorescence probe based on UA@Ti
C
QDs was demonstrated for the sensitive and selective detection of TNP. The method presented a wide linear range for TNP detection in the 0.01-40 μM range, with a low detection limit of 9.58 nM. Furthermore, the probe was successfully used for the sensitive detection of TNP in real water and smartphone-based colorimetric (SPBC) detection of TNP on surfaces with the linear range from 10.0 to 100.0 ng. On the whole, this work provides an effective strategy for the synthesis of UA@Ti
C
QDs and an alternative fluorescence probe for detecting TNP both on surface and in solution.

Dual-state emission difluoroboron derivatives for selective detection of picric acid and reversible acid/base fluorescence switching

Yingyong Ni, Shuaishuai Zhang, Xuan He, Jianyan Huang, Lin Kong, Jianjun Yang, Jiaxiang Yang
PMID: 34079969   DOI: 10.1039/d1ay00477h

Abstract

A novel difluoroboron derivative (TPEBF) containing α-cyanostilbene and tetraphenylethylene units has been designed and synthesized. TPEBF emits strong fluorescence both in dilute solutions (Φ
= 19.3% in THF) and in the solid state (Φ
= 49.3%), which is significantly distinct from the case of the aggregation-caused quenching (ACQ) and aggregation-induced emission (AIE) chromophores. The dual-state emission properties of the compound overcome the limitation of single-state luminescence and enable it to be used in both solid and solution states. TPEBF with strong emission in solution is utilized for sensing picric acid (PA) with high selectivity and sensitivity in THF (LOD = 497 nM) and aqueous media (LOD = 355 nM). The mechanism was described for the synergy of fluorescence resonance energy transfer (FRET) and photoinduced energy transfer (PET) based on the UV-vis absorption and fluorescence spectra,
H NMR and theoretical calculations results. On the other hand, the highly efficient emission in the solid state allows the compound to be cast on paper to switch external acid/base stimuli.

Zn(II)-Based Coordination Polymer for Detection of Picric Acid in Aqueous Media and Treatment Effect against Deep Vein Thrombosis by Reducing P-ERK2 and p53 Expression

Shasha Song, Weiwei Song, Peng Li, Yinhua Cheng
PMID: 32385658   DOI: 10.1007/s10895-020-02547-6

Abstract

The coordination polymers based on Zn(II) ions and the metal nodes which has chemical formula of {[Zn
(L)
(tib)
(H
O)
]·(DMF)
}
(1) was synthesized via using 1,3,5-tris(1-imidazolyl)benzene (tib) and 2,6-di(4-carboxylphenyl)pyridine-4-carboxylic acid (H
L) as ligands under solvothermal conditions. Given its strong luminescent emission at room temperature and the uncoordinated N-donor sites in the framework, the selective detection performance of 1 toward the nitroanalytes was studied, 1's sensitive fluorescence quenching reactions along with selectivity to the electron-deficient TNP over other analytes of nitro within the aqueous phase was studied via the method of fluorescence quenching titration. Furthermore, the treatment effect of the compound on the deep vein thrombosis (DVT) was evaluated. Firstly, the ELISA was carried out to determine IL-17A content. Then, the platelet function was determined via the western blot by measuring expression level of platelet activation signaling pathway protein p-ERK2 and p53.

Aggregation-directed High Fidelity Sensing of Picric Acid by a Perylenediimide-based Luminogen

Bapan Pramanik, Saurav Das, Debapratim Das
PMID: 33137228   DOI: 10.1002/asia.202001184

Abstract

Widespread use of picric acid (PA) in chemical industries and deadly explosives poses dreadful impact on all living creatures as well as the natural environment and has raised global concerns that necessitate the development of fast and efficient sensing platforms. To address this issue, herein, we report a perylenediimide-peptide conjugate, PDI-1, for detection of PA in methanol. The probe displays typical aggregation caused quenching (ACQ) behaviour and exhibits a fluorescence "turn-off" sensory response towards PA which is unaffected by the presence of other interfering nitroaromatic compounds. The sensing mechanism involves PA induced aggregation of the probe into higher order tape like structures which leads to quenching of emission. The probe possesses a low detection limit of 5.6 nM or 1.28 ppb and a significantly high Stern-Volmer constant of 6.87×10
M
. It also exhibits conducting properties in the presence of PA vapours and thus represents a prospective candidate for vapour phase detection of PA. This is, to the best of our knowledge, the first example of a perylenediimide based probe that demonstrates extremely specific, selective and sensitive detection of PA and thus grasps the potential for application in practical scenarios.

A facile synthesis of multifunctional carbon dots as fluorescence 'turn on' and 'turn off' probes for selective detection of Al

Feifei Zhao, Tianyi Zhang, Yu Yang, Changli Lü
PMID: 32524730   DOI: 10.1002/bio.3889

Abstract

Carbon dots (CDs) have drawn increasing interests due to their unique optical properties and promising application in various fields. In this study, citric acid (CA) and 5-chloromethyl-8-hydroxyquinoline (LQ) were used to synthesize nitrogen-doped CDs as novel fluorescent probes using a one-step solvothermal route. The as-prepared CDs had strong blue-white fluorescence emission when excited at 405 nm wavelength with a quantum yield (QY) of 25%, behaving with high ion concentration stability. Water-soluble CDs with a 8-hydroxyquinoline structure on their surface could be used to detect Al
using a 'turn on' mechanism and trinitrophenol (TNP) using a 'turn off' mechanism with detection limits of 229 nM and 44.4 nM, respectively. Al
enhances the fluorescence of CDs by forming a coordination complex to generate a fluorescence synergistic role and limit CD nonradiative transition. TNP quenched the fluorescence with high selectivity and sensitivity, which was attributed to the inner filter effect and static quenching. These results indicated that these CDs with their unique 'turn on' and 'turn off' nature have potential application in the environmental protection field and in prevention of terrorist threats.

Rifampicin and isoniazid behave as non-creatinine chromogens and interfere with Jaffe's reaction: A phenomenon with the potential to give a false-positive result in creatinine estimation

Deepak Kumar, Sukhpreet Singh, Sumanpreet Kaur, Monu Kumari, Rajasri Bhattacharyya, Dibyajyoti Banerjee
PMID: 32553320   DOI: 10.1016/j.ijtb.2019.08.012

Abstract

Tuberculosis is a health concern worldwide. The anti-tubercular drugs (particularly rifampicin) used for its management offers side effects like acute kidney injury. Creatinine, which is recognised as an important biomarker for the renal function, is commonly estimated with Jaffe's reaction (alkaline picrate reaction). However, interference of Jaffe's reaction with non-creatinine chromogens has been reported. In this context, we have checked the possibility of interference by Rifampicin and Isoniazid at therapeutic concentration with the Jaffe's reaction. Through in-silico study, we have studied the reaction prediction of picric acid with other chemicals/reactant (i.e. Rifampicin, Isoniazid and non-creatinine chromogens) in terms of confidence value. It is observed that the confidence value of reaction prediction between picric acid and INH and Rifampicin is much more than the same of pyruvic acid (non-creatinine chromogen). Further, we have checked the absorbance value of Jaffe's reaction mixture in aqueous media in the presence of both the drugs at 520nm. It is observed that the absorbance of alkaline picric acid increases with an increase in drug concentration. However, the increasing trend of absorbance is much more in the case of rifampicin compared to INH. It appears from our result rifampicin, and isoniazid has the potential to behave as non-creatinine chromogen and can give false positive creatinine results in Jaffe's reaction. Thus, it can cause misdiagnosis in patients consuming these drugs. We recommend study in the biological matrix for further validation of the result.

Luminescent Coordination Polymer for Picric Acid Detection and Treatment on Spinal Cord Injury Model Via Upregulating the trka Expression

Cheng-Hu Wang, Bin Sheng, Zhi Zhang, Ming Deng, Jin-Ju Xue, Yong-Gang Ma
PMID: 32300978   DOI: 10.1007/s10895-020-02532-z

Abstract

A luminescent coordination polymer based on Tb(III) has been synthesized with the tripodal carboxylic acid ligand containing N,O codonors (H
PBA = 5-[4-pyridin-3-yl-benzoylamino]-isophthalic acid) as ligand under solvothermal conditions. The chemical formula of this polymer is {[Tb
(PBA)
(H
O)
]·DMF·3H
O}
(1). Complex 1 has good sensitivity and selectivity to picric acid (PA). At 0-30 μmol/L, 1's quenching constant is 4.5 × 10
L/mol. In the biological function study, the motor function of spinal cord-injured animals after different treatments was evaluated using the blood-brain barrier (BBB) method. The trka expression level on the neural stem cells after treatment was measured to reveal the underlying mechanism.

Nitrogen/sulfur-co-doped carbon quantum dots: a biocompatible material for the selective detection of picric acid in aqueous solution and living cells

Subhash Chandra, Daraksha Bano, Priyadarshika Pradhan, Vikas Kumar Singh, Pradeep Kumar Yadav, Devanjan Sinha, Syed Hadi Hasan
PMID: 32300842   DOI: 10.1007/s00216-020-02629-1

Abstract

Here, a fast and eco-friendly one-pot hydrothermal technique is utilized for the synthesis of nitrogen/sulfur-co-doped fluorescent carbon quantum dots (NS-CQDs) from a simple precursor of citric acid (CA) and thiosemicarbazide (TSC). The obtained NS-CQDs exhibited strong blue emission under UV light, with fluorescence quantum yield (QY) of ~37.8%. The Commission internationale de l'eclairage (CIE) coordinates originated at (0.15, 0.07), which confirmed the blue fluorescence of the synthesized NS-CQDs. Interestingly, the prepared NS-CQDs were successfully used as a selective nanoprobe for the monitoring of environmentally hazardous explosive picric acid (PA) in different nitro- and non-nitro-aromatic derivatives of PA. The mechanism of the NS-CQDs was also explored, and was posited to occur via the fluorescence resonance electron transfer (FRET) process and non-fluorescent complex formation. Importantly, this system possesses excellent biocompatibility and low cytotoxicity in HeLa cervical cancer cells; hence, it can potentially be used for PA detection in analytical, environmental, and pathological applications. Furthermore, the practical applicability of the proposed sensing system to pond water demonstrated the feasibility of our system along with good recovery. Graphical abstract.